![molecular formula C10H12IN3O2S B1435766 (E)-[(Z)-[amino(methylsulfanyl)methylidene]amino][(2H-1,3-benzodioxol-5-yl)methylidene]amine hydroiodide CAS No. 1274947-83-9](/img/structure/B1435766.png)
(E)-[(Z)-[amino(methylsulfanyl)methylidene]amino][(2H-1,3-benzodioxol-5-yl)methylidene]amine hydroiodide
Overview
Description
Synthesis Analysis
While specific synthesis methods for this compound were not found, similar compounds have been synthesized using various methods. For instance, a highly modular method for the synthesis of (Z)-3-[amino(phenyl/methyl)methylidene]-1,3-dihydro-2H-indol-2-ones has been described, starting from easily available 3-bromooxindoles or (2-oxoindolin-3-yl)triflate and thioacetamides or thiobenzamides . This method includes an Eschenmoser coupling reaction, which is feasible even without using a thiophile except tertiary amides .Scientific Research Applications
Organic Molecular Electronics
The compound has been explored for its potential use in organic molecular electronics. Its structure and electronic properties suggest it could be used in the development of new organic semiconducting materials, which are crucial for the advancement of flexible and lightweight electronic devices .
Tyrosine Kinase Inhibition
Derivatives of this compound have shown significant tyrosine kinase inhibiting activity. This is particularly important in the field of cancer research, as tyrosine kinases play a key role in the signaling pathways that regulate cell division and survival .
Pharmacological Activity
The compound’s structure is similar to that of molecules that have been studied for their gabaergic activity, which could have therapeutic utility as anticonvulsants or anxiolytics. This opens up potential research applications in neuropharmacology .
Molecular Synthesis
This compound can be used as a precursor in the synthesis of various heterocyclic compounds. Its reactivity with different reagents can lead to the formation of a wide range of molecules with potential pharmacological or material applications .
Organic Synthesis Methodology
The compound is involved in the Eschenmoser coupling reaction, a method used in organic synthesis. This reaction is scalable and can be used to produce a variety of complex molecules efficiently .
Data Storage Materials
Due to its electronic properties, the compound could be investigated for use in ultrafast and ultrasensitive molecular electronic devices and ultrahigh density data storage. This is a growing field of research with significant implications for the future of data technology .
properties
IUPAC Name |
methyl N'-[(E)-1,3-benzodioxol-5-ylmethylideneamino]carbamimidothioate;hydroiodide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11N3O2S.HI/c1-16-10(11)13-12-5-7-2-3-8-9(4-7)15-6-14-8;/h2-5H,6H2,1H3,(H2,11,13);1H/b12-5+; |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QYBOTTQNILJLIV-NKPNRJPBSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC(=NN=CC1=CC2=C(C=C1)OCO2)N.I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CS/C(=N\N=C\C1=CC2=C(C=C1)OCO2)/N.I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12IN3O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(E)-[(Z)-[amino(methylsulfanyl)methylidene]amino][(2H-1,3-benzodioxol-5-yl)methylidene]amine hydroiodide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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